Cas no 106077-19-4 (2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI))
106077-19-4 structure
Product Name:2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
CAS No:106077-19-4
MF:C15H10ClIN2O
MW:394.610327243805
CID:166823
PubChem ID:129179
Update Time:2025-04-19
2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)
- 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125 I)-
- 5-(2-chlorophenyl)-7-iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
- 5-(2-chlorophenyl)-7-(~125~I)iodo-1,3-dihydro-2H-1,4-benzodiazepin-2-one
- 7-iodoclonazepam
- 5-(2-Chlorophenyl)-1,3-dihydro-7-iodo-2H-1,4-benzodiazepin-2-one
- 106077-19-4
- 2H-1,4-Benzodiazepin-2-one, 5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)-
- 5-(2-Chlorophenyl)-7-(125I)iodanyl-1,3-dihydro-1,4-benzodiazepin-2-one
- DTXSID30909895
- 5-(2-Chlorophenyl)-7-(~125~I)iodo-3H-1,4-benzodiazepin-2-ol
-
- Inchi: 1S/C15H10ClIN2O/c16-12-4-2-1-3-10(12)15-11-7-9(17)5-6-13(11)19-14(20)8-18-15/h1-7H,8H2,(H,19,20)/i17-2
- InChI Key: NKIAKMOTSXTHII-QZIRHQCUSA-N
- SMILES: [125I]C1C=CC2=C(C=1)C(C1C=CC=CC=1Cl)=NCC(N2)=O
Computed Properties
- Exact Mass: 395.9523
- Monoisotopic Mass: 393.95280g/mol
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI) Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
106077-19-4 (2H-1,4-Benzodiazepin-2-one,5-(2-chlorophenyl)-1,3-dihydro-7-(iodo-125I)- (9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk